Cas no 126372-87-0 (Ethanaminium,2-[[[2-(acetyloxy)-3-(docosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt)

• Product Name: Ethanaminium,2-[[[2-(acetyloxy)-3-(docosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt
• CAS No: 126372-87-0
• MF: C₃₂H₆₆NO₇P
• MW: 607.842711925507
• CID: 158935
• PubChem ID: 130885
• Update Time: 2025-04-19

Ethanaminium,2-[[[2-(acetyloxy)-3-(docosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-[[[2-(acetyloxy)-3-(docosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt
• (2-acetyloxy-3-docosoxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
• 1-O-docosyl-2-O-acetylglycero-3-phosphocholine
• Ethanaminium,2-[[[2-(acetyloxy)-3-(docosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,...
• 1-Dagpc
• 2-(acetyloxy)-3-(docosyloxy)propyl 2-(trimethylammonio)ethyl phosphate
• 3,5,9-Trioxa-4-phosphahentriacontan-1-aminium, 7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-, hydroxide, inner salt, 4-oxide, (+-)-
• DTXSID40925526
• 2-(Acetyloxy)-3-(docosyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• PC O-22:0_2:0
• 126372-87-0

• Inchi： 1S/C32H66NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-27-37-29-32(40-31(2)34)30-39-41(35,36)38-28-26-33(3,4)5/h32H,6-30H2,1-5H3
• InChI Key： VWHZXCKKLJTHOV-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCC(COCCCCCCCCCCCCCCCCCCCCCC)OC(C)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 607.45798
• Monoisotopic Mass: 607.45769044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 32
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.8
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• PSA: 94.12